Cas no 2172543-44-9 (4-amino-1-methyl-5-(3-methyl-1-propyl-1H-pyrazol-4-yl)pyrrolidin-2-one)

• Product Name: 4-amino-1-methyl-5-(3-methyl-1-propyl-1H-pyrazol-4-yl)pyrrolidin-2-one
• CAS No: 2172543-44-9
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5569280
• PubChem ID: 165595993
• Update Time: 2025-10-22

4-amino-1-methyl-5-(3-methyl-1-propyl-1H-pyrazol-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1635961
• 2172543-44-9
• 4-amino-1-methyl-5-(3-methyl-1-propyl-1H-pyrazol-4-yl)pyrrolidin-2-one
• 4-Amino-1-methyl-5-(3-methyl-1-propylpyrazol-4-yl)pyrrolidin-2-one

• Inchi： 1S/C12H20N4O/c1-4-5-16-7-9(8(2)14-16)12-10(13)6-11(17)15(12)3/h7,10,12H,4-6,13H2,1-3H3
• InChI Key： RSCXEFAUPYLZAL-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2=CN(CCC)N=C2C)N1C)N

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-amino-1-methyl-5-(3-methyl-1-propyl-1H-pyrazol-4-yl)pyrrolidin-2-one

Introduction to 4-Amino-1-Methyl-5-(3-Methyl-1-Propyl-1H-Pyrazol-4-Yl)Pyrrolidin-2-One (CAS No. 2172543-44-9)

The compound 4-amino-1-methyl-5-(3-methyl-1-propyl-1H-pyrazol-4-yl)pyrrolidin-2-one, identified by the CAS registry number 2172543-44-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidinones, which are widely studied due to their versatile properties and structural diversity. The molecule's structure features a pyrrolidinone ring substituted with an amino group, a methyl group, and a pyrazole moiety, making it a valuable compound in both academic research and industrial settings.

Recent studies have highlighted the importance of pyrrolidinones in drug discovery, particularly as they serve as scaffolds for bioactive molecules. The presence of the pyrazole ring in this compound adds further complexity and functionality, enabling interactions with various biological targets. Researchers have explored the potential of this compound in inhibiting enzymes, modulating receptor activity, and acting as a precursor for more complex drug molecules.

The synthesis of 4-amino-1-methyl-5-(3-methyl-1-propyl-1H-pyrazol-4-yli)pyrrolidinone involves multi-step organic reactions, including nucleophilic substitutions, condensations, and cyclizations. These reactions are optimized to achieve high yields and purity, ensuring the compound's suitability for downstream applications. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of its production processes.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to target specific pathways involved in neurodegenerative diseases, inflammation, and cancer has garnered significant attention from researchers. Additionally, the compound's stability under physiological conditions and its favorable pharmacokinetic profile make it an attractive candidate for drug development.

The structural versatility of 4-amino-1-methyl-5-(3-methyl-1-propyl-1H-pyrazol-4-yli)pyrrolidinone also lends itself to use in materials science. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensor technology. Furthermore, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The global demand for such specialized compounds is driven by advancements in biotechnology and the pharmaceutical industry. As research continues to uncover new applications for CAS No. 2172543-44-9, its role in innovative therapies and technologies is expected to grow significantly. Collaborative efforts between academia and industry are crucial to fully harnessing the potential of this compound and translating laboratory findings into real-world solutions.